Cas no 1806908-45-1 (Ethyl 2-cyano-5-(difluoromethyl)-6-iodopyridine-3-acetate)

• Product Name: Ethyl 2-cyano-5-(difluoromethyl)-6-iodopyridine-3-acetate
• CAS No: 1806908-45-1
• MF: C₁₁H₉F₂IN₂O₂
• MW: 366.102641820908
• CID: 4875570
• Update Time: 2025-06-08

Ethyl 2-cyano-5-(difluoromethyl)-6-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-(difluoromethyl)-6-iodopyridine-3-acetate

• Inchi： 1S/C11H9F2IN2O2/c1-2-18-9(17)4-6-3-7(10(12)13)11(14)16-8(6)5-15/h3,10H,2,4H2,1H3
• InChI Key： CWDVHQXCPCSWKW-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(C#N)=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-5-(difluoromethyl)-6-iodopyridine-3-acetate

Ethyl 2-cyano-5-(difluoromethyl)-6-iodopyridine-3-acetate (CAS No. 1806908-45-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-cyano-5-(difluoromethyl)-6-iodopyridine-3-acetate, identified by its CAS number 1806908-45-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of a cyano group, a difluoromethyl substituent, and an iodine atom, make it a versatile building block for medicinal chemists.

The< strong>2-cyano group in the molecule contributes to its reactivity, enabling various functionalization strategies that are essential for drug development. The< strong>5-(difluoromethyl) moiety enhances the metabolic stability of the resulting drug candidates, a critical factor in improving their pharmacokinetic profiles. Additionally, the< strong>6-iodopyridine core provides a handle for further modifications through cross-coupling reactions, which are widely employed in modern drug synthesis.

In recent years, there has been a surge in research focusing on developing novel therapeutic agents that modulate intricate biological processes. Ethyl 2-cyano-5-(difluoromethyl)-6-iodopyridine-3-acetate has emerged as a valuable scaffold in this endeavor. Its structural attributes allow for the design of molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases.

The< strong>difluoromethyl group is particularly noteworthy due to its ability to improve the lipophilicity and binding interactions of drug molecules. This feature has been leveraged in the development of next-generation antiviral and anticancer agents. Furthermore, the< strong>iodine atom serves as an excellent leaving group for palladium-catalyzed cross-coupling reactions, enabling the construction of complex heterocyclic structures that are prevalent in many bioactive compounds.

Recent advancements in synthetic methodologies have further highlighted the utility of Ethyl 2-cyano-5-(difluoromethyl)-6-iodopyridine-3-acetate. Techniques such as Buchwald-Hartwig amination and Sonogashira coupling have been employed to introduce various nitrogen-containing moieties into the molecule, expanding its pharmacological potential. These transformations have led to the discovery of several novel compounds with therapeutic efficacy in preclinical studies.

The pharmaceutical industry has recognized the importance of intermediates like Ethyl 2-cyano-5-(difluoromethyl)-6-iodopyridine-3-acetate in streamlining drug development pipelines. By providing a robust platform for structural diversification, this compound accelerates the discovery and optimization of lead compounds. Its commercial availability ensures that researchers can focus on exploring new molecular architectures rather than spending valuable time on synthesizing basic building blocks.

Ongoing research continues to uncover new applications for Ethyl 2-cyano-5-(difluoromethyl)-6-iodopyridine-3-acetate. Investigations into its role in designing inhibitors for bacterial resistance mechanisms have shown promising results. Additionally, its incorporation into libraries of compounds for high-throughput screening has facilitated the identification of novel therapeutic targets in neurological disorders.

The versatility of this compound is further underscored by its compatibility with green chemistry principles. Efforts to develop more sustainable synthetic routes have led to the adoption of catalytic methods that minimize waste and energy consumption. Such environmentally conscious approaches align with the broader goals of pharmaceutical innovation.

In conclusion, Ethyl 2-cyano-5-(difluoromethyl)-6-iodopyridine-3-acetate (CAS No. 1806908-45-1) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapies. As research progresses, this compound will undoubtedly continue to play a pivotal role in shaping the future of drug discovery and development.